Cas no 70156-57-9 (2-Phenylthiomorpholin-3-one)

• Product Name: 2-Phenylthiomorpholin-3-one
• CAS No: 70156-57-9
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• MDL: MFCD00098111
• CID: 572722
• PubChem ID: 2778760
• Update Time: 2025-09-27

2-Phenylthiomorpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-Phenylthiomorpholin-3-one
• 2-Phenyl-thiomorpholin-3-one
• 3-Thiomorpholinone,2-phenyl-
• 2-phenyl-1,4-thiazaperhydroin-3-one
• 2-Phenyl-3-oxo-1,4-thiazane
• 2-Phenyl-3-thiomorpholinon
• 2-phenyl-3-thiomorpholinone
• 2-Phenyl-thiomorpholin-3-on
• 3-Oxo-2-phenyl-thiomorpholin
• SCHEMBL2328287
• NS-01864
• FT-0613349
• HMS2802H04
• Z337709354
• AT25446
• A923496
• EN300-74822
• SMR000473318
• MFCD00098111
• AKOS000268411
• SR-01000633663-1
• F0848-0363
• 70156-57-9
• HMS554L10
• CCG-43770
• AKOS016038872
• MLS001143879
• CHEMBL1886867
• Maybridge1_004652
• STK842801

• MDL： MFCD00098111
• Inchi： 1S/C10H11NOS/c12-10-9(13-7-6-11-10)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,11,12)
• InChI Key： GWXBCKSRRQCIEM-UHFFFAOYSA-N
• SMILES： S1CCNC(C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 193.05600
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Boiling Point: 432.5°C at 760 mmHg
• PSA: 54.40000
• LogP: 1.91950

2-Phenylthiomorpholin-3-one Security Information

• Safety Instruction： S24/25
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Phenylthiomorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Phenylthiomorpholines

Additional information on 2-Phenylthiomorpholin-3-one

2-Phenylthiomorpholin-3-one: A Comprehensive Overview

2-Phenylthiomorpholin-3-one, also known by its CAS number 70156-57-9, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique sulfur-containing heterocyclic structure, has been extensively studied for its potential applications in drug development and as a building block in organic synthesis. Recent advancements in synthetic methodologies and its bioactivity studies have further highlighted its importance in contemporary research.

The molecular structure of 2-Phenylthiomorpholin-3-one consists of a thiophene ring fused with a morpholine moiety, with a phenyl group attached at the 2-position. This arrangement imparts the compound with distinct electronic and steric properties, making it an attractive candidate for various chemical transformations. Researchers have exploited these properties to develop novel synthetic routes, including the use of microwave-assisted synthesis and catalytic systems, which have significantly improved reaction efficiency and selectivity.

One of the most promising areas of research involving 2-Phenylthiomorpholin-3-one is its application in drug discovery. Recent studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate key cellular pathways has been explored in the context of cancer therapy, where it has shown selective cytotoxicity against certain cancer cell lines.

In the realm of materials science, 2-Phenylthiomorpholin-3-one has been investigated as a precursor for the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its sulfur atoms provide excellent coordination capabilities, enabling the formation of stable metal complexes that exhibit unique electronic and magnetic properties. These materials hold potential applications in energy storage devices, sensors, and catalysis.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 2-Phenylthiomorpholin-3-one's molecular interactions. Advanced molecular modeling techniques have provided insights into its conformational flexibility and binding affinities, which are critical for optimizing its performance in biological systems. Such studies have paved the way for rational drug design strategies tailored to exploit this compound's therapeutic potential.

Moreover, the environmental impact of 2-Phenylthiomorpholin-3-one has been a subject of recent scrutiny. Researchers have developed eco-friendly synthesis routes that minimize waste generation and utilize renewable resources. These sustainable practices align with global efforts to promote green chemistry principles in industrial applications.

In conclusion, 2-Phenylthiomorpholin-3-one (CAS No: 70156-57-9) stands as a testament to the ingenuity of modern chemical research. Its diverse applications across multiple disciplines underscore its significance as both a fundamental building block and a promising therapeutic agent. As ongoing investigations continue to unravel its full potential, this compound is poised to play an increasingly pivotal role in advancing scientific and technological frontiers.